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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 9-Bromo-10-phenylanthracene (CAS No. 23674-20-6). Adherence to these procedures is
critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Bromo-10-phenylanthracene is a chemical that requires careful handling due to its potential
health hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.

Summary of Hazards:
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Hazard Classification

Description

Acute Oral Toxicity

Harmful if swallowed.[1][2]

Skin Corrosion/Irritation

Causes skin irritation.[2]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][2]

Respiratory Irritation

May cause respiratory irritation.[2][3]

Aquatic Hazard (Chronic)

May cause long lasting harmful effects to

aquatic life.[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound.

Recommended Personal Protective Equipment (PPE):
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Specifications and
PPE Category Item )
Recommendations

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or punctures before
Hand Protection Chemical-resistant gloves use. Dispose of contaminated
gloves after use in accordance

with good laboratory practices.

[3]

Chemical splash goggles that
meet ANSI Z87.1 standards
) Safety goggles and/or face are required. A face shield
Eye and Face Protection )
shield should be worn over goggles
when there is a risk of

splashing.[2]

A flame-resistant or 100%

cotton lab coat should be worn
Body Protection Laboratory coat and fully buttoned to provide a

barrier against splashes and

skin contact.

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,

) ) ) ) to avoid inhalation of dust. If

Respiratory Protection Respirator (if necessary) ) ]

engineering controls are
insufficient, a NIOSH-approved
respirator (e.g., N95 or P95 for

dust) may be required.[2][3]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Step-by-Step Handling and Disposal Protocol:
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e Preparation:
o Ensure a chemical fume hood is operational.
o Verify that an eyewash station and safety shower are accessible.[2]
o Don all required PPE as detailed in the table above.

e Handling:

o

Conduct all manipulations, including weighing and transferring, within the fume hood to
minimize inhalation exposure.

o

Avoid the formation of dust.[3]

[¢]

Use a spatula or other appropriate tools for transferring the solid material.

[¢]

Keep the container tightly closed when not in use.[2]

 In Case of a Spill:

o

Evacuate personnel from the immediate area.

[¢]

For small spills, use an inert absorbent material to sweep up the solid.

Place the absorbed material into a sealed, labeled container for hazardous waste

[e]

disposal.[3]

[¢]

Avoid creating dust during cleanup.[3]
» Disposal:

o Solid Waste: Collect any unused 9-Bromo-10-phenylanthracene and contaminated
disposable items (e.g., gloves, weigh boats) in a designated, sealed, and clearly labeled
hazardous waste container.

o Liquid Waste: Solutions containing 9-Bromo-10-phenylanthracene should be collected in
a separate, labeled hazardous waste container for halogenated organic waste.
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o Disposal Method: All waste must be disposed of through an approved waste disposal
plant.[2] Do not dispose of it in drains or waterways.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Consult a physician if

symptoms persist.[2][3]

Wash off immediately with plenty of soap and
) water for at least 15 minutes. Remove
Skin Contact . . C .
contaminated clothing. If skin irritation persists,

consult a physician.[2][3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) o ]
unconscious person. Call a physician or poison

control center immediately.[2][3]

Experimental Protocol Workflow

The following diagram illustrates the logical workflow for the safe handling of 9-Bromo-10-
phenylanthracene.
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Caption: Workflow for Safe Handling of 9-Bromo-10-phenylanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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